7-methoxy-N-((1-nicotinoylpiperidin-4-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H23N3O4/c1-28-18-6-2-4-16-12-19(29-20(16)18)21(26)24-13-15-7-10-25(11-8-15)22(27)17-5-3-9-23-14-17/h2-6,9,12,14-15H,7-8,10-11,13H2,1H3,(H,24,26)
• InChI Key: AUYUTORYEGPPRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC3CCN(CC3)C(=O)C4=CN=CC=C4
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

“7-methoxy-N-((1-nicotinoylpiperidin-4-yl)methyl)benzofuran-2-carboxamide” is a compound that belongs to the benzofuran class. Benzofuran compounds are ubiquitous in nature and have been shown to possess strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They exist widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

Benzofuran compounds can be obtained through synthetic reactions. Novel methods for constructing benzofuran rings have been discovered in recent years. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring can be constructed by proton quantum tunneling, which has fewer side reactions and high yield, conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

The chemical structure of benzofuran is composed of fused benzene and furan rings. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

Structural modification of clinically approved benzofuran-based drugs is an effective strategy to increase biological activity and broaden the active spectrum of current drugs.

Scientific Research Applications

Synthetic Methods and Structure–Activity Relationships

Researchers have developed novel methods for constructing benzofuran rings, including unique free radical cyclization cascades. These synthetic approaches enable the preparation of complex polycyclic benzofuran compounds. Additionally, understanding the relationship between the compound’s structure and its biological activity informs further design and optimization.

Mechanism of Action

Target of Action

Benzofuran compounds, which this compound is a derivative of, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets.

Mode of Action

Benzofuran derivatives are known to interact with their targets in a way that leads to their observed biological activities . The exact nature of these interactions would depend on the specific target and the structure of the compound.

Biochemical Pathways

Given the biological activities associated with benzofuran derivatives, it can be inferred that the compound may affect a variety of biochemical pathways related to tumor growth, bacterial proliferation, oxidative stress, and viral replication .

Result of Action

Given the biological activities associated with benzofuran derivatives, it can be inferred that the compound may have effects such as inhibiting tumor growth, killing or inhibiting the growth of bacteria, reducing oxidative stress, or inhibiting viral replication .

Future Directions

Benzofuran and its derivatives have attracted considerable attention due to their biological activities and potential applications as drugs. They are seen as potential natural drug lead compounds. Future research in this area may focus on the discovery of new drugs in the fields of drug invention and development, and on designing new drugs for cancer therapy.